Cas no 134540-99-1 (Methyl 5-(methoxymethyl)isoxazole-4-carboxylate)
134540-99-1 structure
Product name:Methyl 5-(methoxymethyl)isoxazole-4-carboxylate
Methyl 5-(methoxymethyl)isoxazole-4-carboxylate Properties
Names and Identifiers
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- Methyl 5-(methoxymethyl)isoxazole-4-carboxylate
- 134540-99-1
- DB-101365
- SCHEMBL265059
- XZJBLUVKJLTTRN-UHFFFAOYSA-N
-
- Inchi： InChI=1S/C7H9NO4/c1-10-4-6-5(3-8-12-6)7(9)11-2/h3H,4H2,1-2H3
- InChIKey： XZJBLUVKJLTTRN-UHFFFAOYSA-N
Computed Properties
- 精确分子量: 171.05315777Da
- 同位素质量: 171.05315777Da
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 5
- 重原子数量: 12
- 可旋转化学键数量: 4
- 复杂度: 161
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: -0.1
- 拓扑分子极性表面积: 61.6Ų
Methyl 5-(methoxymethyl)isoxazole-4-carboxylate Literature
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Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
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Zhangqin Shi,WenYao Guo J. Mater. Chem. A, 2021,9, 21057-21070
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Ryota Sakamoto,Taishiro Sasaki,Norikazu Honda,Takeshi Yamamura Chem. Commun., 2009, 5156-5158
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Rajendra P. Panmand,Yogesh A. Sethi,Sunil R. Kadam,Deepak R. Patil,Anil V. Ghule,Bharat B. Kale New J. Chem., 2018,42, 17597-17605
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Aixin Song,Jinglin Shen,Han Zhang,Zhaohua Song RSC Adv., 2015,5, 75589-75599
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Haipeng Guo,Yuyang Hou,Jun Wang,Lijun Fu,Jun Chen,Huakun Liu,Jiazhao Wang J. Mater. Chem. A, 2017,5, 14673-14681
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Emmanuel E. Nekongo,Pritha Bagchi,Christoph J. Fahrni,Vladimir V. Popik Org. Biomol. Chem., 2012,10, 9214-9218
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